1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2-(1H-pyrazol-1-yl)-2-(thiophen-2-yl)ethyl)-3-(naphthalen-1-ylmethyl)urea is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields such as medicinal chemistry, drug discovery, and cancer research. This compound is also known as PTUN and has a molecular formula of C26H23N5OS.
Scientific Research Applications
Synthesis and Chemical Properties
The compound has been involved in studies focusing on the synthesis of novel pyridine, naphthyridine derivatives, and their potential applications. For instance, Abdelrazek et al. (2010) described the synthesis of novel derivatives through reactions that could be potentially useful in developing new materials or pharmaceuticals (Abdelrazek, Kassab, Metwally, & Sobhy, 2010).
Biological Activity
Studies on the structure-activity relationships of similar compounds have been carried out to understand their potential as kinase inhibitors. For example, Regan et al. (2003) explored the activity of a compound structurally related to our compound of interest, focusing on its potential to inhibit p38alpha MAP kinase, which is relevant for treating autoimmune diseases (Regan et al., 2003).
Material Science Applications
The compound and its derivatives have been investigated for their potential in material science, particularly in the creation of emissive materials for opto-electronic applications. Ramkumar and Kannan (2015) synthesized novel heterocyclic compounds showing promising applications in opto-electronics due to their unique optical properties (Ramkumar & Kannan, 2015).
Pharmacological Potential
The pharmacological potential of these compounds is also a significant area of research. For instance, the biological evaluation of Schiff base ligands and their complexes, as studied by Yu et al. (2017), demonstrates the diverse applications of these compounds, including their interaction with DNA/proteins and cytotoxicity studies, indicating their potential use in medicinal chemistry (Yu et al., 2017).
Chemical Sensing
Compounds with similar structures have been applied in the development of chemosensors for detecting metal ions. Gosavi-Mirkute et al. (2017) synthesized and characterized compounds for their molecular recognition abilities toward transition metal ions, demonstrating the utility of these compounds in chemical sensing applications (Gosavi-Mirkute et al., 2017).
properties
IUPAC Name |
1-(naphthalen-1-ylmethyl)-3-(2-pyrazol-1-yl-2-thiophen-2-ylethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4OS/c26-21(22-14-17-8-3-7-16-6-1-2-9-18(16)17)23-15-19(20-10-4-13-27-20)25-12-5-11-24-25/h1-13,19H,14-15H2,(H2,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUTGWKOGAMNGGG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2CNC(=O)NCC(C3=CC=CS3)N4C=CC=N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.